Cas no 898786-96-4 (3-(3-fluoro-4-methoxyphenyl)-3-oxopropanenitrile)

• Product Name: 3-(3-fluoro-4-methoxyphenyl)-3-oxopropanenitrile
• CAS No: 898786-96-4
• MF: C₁₀H₈FNO₂
• MW: 193.174426078796
• MDL: MFCD02260790
• CID: 875239
• PubChem ID: 24726813
• Update Time: 2025-10-28

3-(3-fluoro-4-methoxyphenyl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-4-methoxyphenyl)-3-oxopropanenitrile
• 3-FLUORO-4-METHOXYBENZOYLACETONITRILE
• REMCCUSJDGHABW-UHFFFAOYSA-N
• SCHEMBL9902302
• 3-Fluoro-4-methoxy-beta-oxobenzenepropanenitrile
• DTXSID30645206
• SY268808
• AKOS012215970
• MFCD02260790
• 898786-96-4

• MDL： MFCD02260790
• Inchi： 1S/C10H8FNO2/c1-14-10-3-2-7(6-8(10)11)9(13)4-5-12/h2-3,6H,4H2,1H3
• InChI Key： REMCCUSJDGHABW-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C(CC#N)=O)=C1)OC

Computed Properties

• Exact Mass: 193.05400
• Monoisotopic Mass: 193.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09000
• LogP: 1.93068

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(3-fluoro-4-methoxyphenyl)-3-oxopropanenitrile

3-(3-Fluoro-4-Methoxyphenyl)-3-Oxopropanenitrile: A Comprehensive Overview

The compound 3-(3-fluoro-4-methoxyphenyl)-3-oxopropanenitrile, identified by the CAS number 898786-96-4, is a highly specialized organic molecule with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. In this article, we delve into the chemical structure, synthesis, properties, and recent advancements in its applications.

The molecular structure of 3-(3-fluoro-4-methoxyphenyl)-3-oxopropanenitrile consists of a phenyl ring substituted with a fluoro group at the 3-position and a methoxy group at the 4-position. This substitution pattern imparts distinct electronic and steric effects, which are crucial for its reactivity and functionality. The presence of the nitrile group at the 3-position further enhances its versatility, making it a valuable building block in organic synthesis.

Recent studies have highlighted the role of 3-(3-fluoro-4-methoxyphenyl)-3-oxopropanenitrile in drug discovery. Researchers have explored its potential as a lead compound for developing novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders. The compound's ability to modulate key biological pathways has been extensively investigated, with promising results reported in preclinical models.

In terms of synthesis, several efficient methods have been developed to prepare 3-(3-fluoro-4-methoxyphenyl)-3-oxopropanenitrile. These methods include nucleophilic substitution reactions, oxidation processes, and catalytic cross-coupling techniques. The choice of synthetic route depends on the availability of starting materials and the desired scale of production. Recent advancements in green chemistry have also led to the development of more sustainable synthesis pathways for this compound.

The physical properties of 3-(3-fluoro-4-methoxyphenyl)-3-oxopropanenitrile are well-documented. It exhibits a high melting point due to its rigid molecular structure and strong intermolecular forces. The compound is also soluble in common organic solvents, making it suitable for various laboratory applications. Its stability under physiological conditions has further enhanced its appeal as a drug candidate.

Beyond pharmaceuticals, 3-(3-fluoro-4-methoxyphenyl)-3-oxopropanenitrile has found applications in agrochemicals. Its ability to act as a plant growth regulator has been explored in recent studies, with positive outcomes observed in crop yield enhancement. Additionally, the compound's role as an intermediate in the synthesis of advanced materials, such as polymers and nanoparticles, has been reported in scientific literature.

The growing interest in 3-(3-fluoro-4-methoxyphenyl)-3-oxopropanenitrile is evident from the increasing number of research publications on its properties and applications. Scientists are continuously exploring new avenues to harness its potential further. For instance, ongoing research is focused on optimizing its pharmacokinetic profile to improve bioavailability and reduce toxicity.

In conclusion, 3-(3-fluoro-4-methoxyphenyl)-3-oxopropanenitrile, CAS number 898786-96-4, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key player in modern organic chemistry. As research progresses, we can expect even more innovative uses for this remarkable molecule.